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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740

Abstract

This document provides a detailed technical overview of the molecular weight of the chemical
compound 4-Bromo-2-chloro-1-nitrobenzene. It includes the verified molecular formula, a
breakdown of its constituent atomic masses, and the calculated molecular weight. The
information is presented for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identification

The compound in question is an aromatic nitro compound substituted with both bromine and
chlorine atoms.

o Systematic Name: 4-Bromo-2-chloro-1-nitrobenzene
e Molecular Formula: CeHsBrCINO2z[1]

e CAS Number: 89465-97-4

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 4-Bromo-2-chloro-1-nitrobenzene is based on its confirmed molecular
formula, CeHsBrCINO2.[1]
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Atomic Weight Data

The standard atomic weights of the elements present in the compound are essential for an
accurate calculation.

Standard .
) ] . Total Weight (
Element Symbol Quantity Atomic Weight
g/mol )

(g/mol)
Carbon C 6 12.011 72.066
Hydrogen H 3 1.008 3.024
Bromine Br 1 79.904 79.904
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998

Calculated Molecular Weight

The summation of the total atomic weights of each element yields the final molecular weight.

Total Molecular Weight = 72.066 + 3.024 + 79.904 + 35.453 + 14.007 + 31.998 = 236.452
g/mol

This calculated value is consistent with published chemical data, which lists the molecular
weight as 236.45 g/mol .[1][2][3]

Logical Relationship of Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of
the compound from its constituent parts.
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4-Bromo-2-chloro-1-nitrobenzene

Atomic Weights (g/mol)
C:12.011
H: 1.008
Br: 79.904
Cl: 35.453
N: 14.007
0O: 15.999

Molecular Formula
CesH3BrCINO2

Summation of Atomic Weights
(6C) + (3H) + (1Br) + (1CI) + (AN) + (20)

Molecular Weight
236.45 g/mol

Click to download full resolution via product page
Caption: Workflow for Molecular Weight Determination.

Experimental Protocols

Determining the molecular weight of a known chemical compound like 4-Bromo-2-chloro-1-
nitrobenzene is a computational task based on its formula, which is confirmed through
analytical methods such as mass spectrometry and elemental analysis.

Mass Spectrometry
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o Objective: To determine the mass-to-charge ratio (m/z) of the molecule, which provides its
monoisotopic mass.

o Methodology:

o A sample of 4-Bromo-2-chloro-1-nitrobenzene is vaporized and ionized, often using
techniques like Electron lonization (El) or Electrospray lonization (ESI).

o The resulting ions are accelerated by an electric field and separated based on their m/z
ratio in a mass analyzer (e.g., quadrupole or time-of-flight).

o A detector measures the abundance of ions at each m/z value. The peak corresponding to
the molecular ion (M+) provides the molecular mass. For this compound, the exact mass
is approximately 234.90357 Da.[1][3][4]

Conclusion

The molecular weight of 4-Bromo-2-chloro-1-nitrobenzene is definitively established as
236.45 g/mol based on its chemical formula CeH3BrCINO2 and the standard atomic weights of
its constituent elements. This value is a fundamental property used in quantitative analysis,
reaction stoichiometry, and material characterization for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Data Sheet: 4-Bromo-2-chloro-1-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3038740#4-bromo-2-chloro-1-nitrobenzene-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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